Cas no 2171978-35-9 (1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171978-35-9
• MF: C₁₃H₁₇ClN₂O₄S
• MW: 332.803081274033
• CID: 6023685
• PubChem ID: 165815703
• Update Time: 2025-06-09

1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1456338
• 1-[(tert-butoxy)carbonyl]-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• 2171978-35-9

• Inchi： 1S/C13H17ClN2O4S/c1-13(2,3)20-12(19)16-5-7(8(6-16)10(17)18)9-4-15-11(14)21-9/h4,7-8H,5-6H2,1-3H3,(H,17,18)
• InChI Key： DAYGHIWXYYFHHH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2CN(C(=O)OC(C)(C)C)CC2C(=O)O)S1

Computed Properties

• Exact Mass: 332.0597559g/mol
• Monoisotopic Mass: 332.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2171978-35-9)

The compound 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2171978-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting infectious diseases and cancer. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the chloro-thiazole moiety makes it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and kinase modulators, demonstrating its broad utility in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of novel antiviral agents. The researchers reported that derivatives of 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against viral proteases, suggesting its potential as a lead compound for antiviral drug development. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant application of this compound was reported in the field of oncology. A recent paper in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of small-molecule inhibitors targeting specific oncogenic kinases. The researchers found that the chloro-thiazole moiety played a critical role in enhancing the binding affinity of the inhibitors to their target proteins, leading to improved therapeutic efficacy. These findings underscore the compound's potential as a valuable scaffold for cancer drug discovery.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid. A recent patent application disclosed an improved synthetic route that offers higher yields and greater purity, addressing previous challenges in large-scale production. This development is expected to facilitate broader research and commercial applications of the compound.

In conclusion, 1-(tert-butoxy)carbonyl-4-(2-chloro-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2171978-35-9) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies are likely to explore its potential in additional therapeutic areas, further expanding its utility in medicinal chemistry.